Cas no 2228924-08-9 (O-2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropylhydroxylamine
• CAS No: 2228924-08-9
• MF: C₈H₁₄N₂O₂S
• MW: 202.273960590363
• CID: 6547626
• PubChem ID: 165657666
• Update Time: 2025-06-15

O-2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropylhydroxylamine
• O-[2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropyl]hydroxylamine
• EN300-1762099
• 2228924-08-9

• Inchi： 1S/C8H14N2O2S/c1-8(2,5-12-9)6-4-10-7(11-3)13-6/h4H,5,9H2,1-3H3
• InChI Key： DHEDFGZLBHYYTG-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C)(C)CON)OC

Computed Properties

• Exact Mass: 202.07759887g/mol
• Monoisotopic Mass: 202.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.6Ų

Additional information on O-2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropylhydroxylamine

Comprehensive Overview of O-2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropylhydroxylamine (CAS No. 2228924-08-9)

In the realm of specialized chemical compounds, O-2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropylhydroxylamine (CAS No. 2228924-08-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its methoxy-thiazole and hydroxylamine functional groups, is a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular architecture, featuring a 2-methylpropyl chain, offers versatility in synthetic pathways, making it a valuable intermediate for further chemical modifications.

The growing demand for thiazole derivatives in drug discovery has propelled research into compounds like O-2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropylhydroxylamine. Thiazoles are known for their bioactivity, often serving as core structures in antibiotics, antivirals, and anti-inflammatory agents. Researchers are particularly intrigued by the methoxy-thiazole moiety in this compound, which may enhance metabolic stability and bioavailability—a critical factor in modern drug design. Additionally, the hydroxylamine group introduces redox-active properties, opening doors to applications in catalysis and polymer chemistry.

From an industrial perspective, the synthesis and scalability of CAS No. 2228924-08-9 are topics of active discussion. Innovations in green chemistry have led to more efficient production methods, reducing waste and energy consumption. This aligns with global trends toward sustainable manufacturing, a hot topic among environmental advocates and regulatory bodies. Companies specializing in fine chemicals are exploring O-2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropylhydroxylamine as a building block for high-value products, leveraging its reactivity and functional group compatibility.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, ensuring purity and consistency for research and industrial use. The stability of O-2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropylhydroxylamine under various conditions (e.g., temperature, pH) is another area of investigation, as it impacts storage, transportation, and application protocols. Such data is invaluable for quality control and regulatory compliance.

In the context of intellectual property, patents involving thiazole-based compounds have surged, reflecting their commercial potential. CAS No. 2228924-08-9 is no exception, with several patent filings highlighting its utility in novel therapeutic agents and functional materials. This has sparked interest from investors and startups focused on cutting-edge chemical innovations, further driving market growth.

Looking ahead, the intersection of computational chemistry and experimental research promises to unlock new possibilities for O-2-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropylhydroxylamine. Molecular modeling and AI-driven drug discovery platforms are being used to predict its interactions with biological targets, accelerating the development of next-generation pharmaceuticals. As the scientific community continues to explore this compound, its role in advancing human health and technology is poised to expand.